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Introduction
Presumptive tests play a crucial role in forensic science by providing rapid, sensitive, and

preliminary identification of substances at a crime scene. These tests help investigators make

informed decisions about the collection and subsequent analysis of evidence. While a variety of

chemical reagents are employed for the presumptive identification of different materials, a

thorough review of scientific literature reveals that Michler's hydrol (4,4'-
bis(dimethylamino)benzhydrol) is not utilized as a presumptive test for lead or in other

mainstream forensic applications.

Current research indicates that the primary application of a derivative, Michler's hydrol blue, is

in the field of biochemistry as a sensitive probe for the detection of amyloid fibrils.[1][2][3] This

guide will first address the established scientific use of Michler's hydrol derivatives and then

detail the standard, accepted forensic presumptive test for lead.

Part 1: The Scientific Reality of Michler's Hydrol
Extensive searches of chemical and forensic science databases have not yielded any evidence

of Michler's hydrol being used for forensic purposes, including the detection of lead. The

compound and its derivatives are, however, of interest in other scientific domains.
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Michler's hydrol blue (MHB) has been identified as a sensitive fluorescent probe for the

detection of amyloid fibrils, which are protein aggregates associated with various

neurodegenerative diseases.[1][2] When MHB binds to these fibrils, it exhibits a distinct shift in

its fluorescence spectrum, allowing for their detection and characterization.[1] This property is

valuable for researchers studying diseases such as Alzheimer's and Parkinson's.

Part 2: The Standard Forensic Presumptive Test for
Lead
In forensic investigations, the most common and widely accepted presumptive test for the

presence of lead (Pb²⁺) ions is the sodium rhodizonate test.[4][5] This test is frequently used in

the analysis of suspected gunshot residue, as lead is a common component of primer mixtures.

[5]

Reagent and Mechanism
The sodium rhodizonate test utilizes a solution of sodium rhodizonate, which acts as a specific

chelating agent for lead ions. In the presence of lead, the rhodizonate ion forms a brightly

colored complex, indicating a positive result. The reaction is highly sensitive and can detect

trace amounts of lead.

Experimental Protocol: Sodium Rhodizonate Test for
Lead
Objective: To presumptively identify the presence of lead ions on a surface.

Materials:

Sodium rhodizonate

Distilled water

5% Acetic acid solution

Cotton swabs or filter paper

Dropper bottles
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Procedure:

A cotton swab or a piece of filter paper is moistened with a 5% acetic acid solution.

The moistened swab or paper is pressed firmly against the surface to be tested to lift any

potential lead-containing residue.

A freshly prepared solution of sodium rhodizonate in distilled water is then dropped onto the

swab or filter paper.

Observation: A positive reaction for the presence of lead is indicated by the immediate

formation of a pink to scarlet red color.

Confirmation (optional): The addition of a drop of 5% hydrochloric acid will cause the pink/red

color to disappear if it was due to other metal ions, but it will persist if lead is present.

Data Presentation
As there is no forensic application of Michler's hydrol for lead detection, a direct comparison of

quantitative data is not possible. The following table summarizes the distinct applications and

properties of Michler's hydrol and sodium rhodizonate.

Feature
Michler's Hydrol / Michler's
Hydrol Blue

Sodium Rhodizonate

Primary Application
Detection of amyloid fibrils in

biochemical research

Presumptive testing for lead in

forensic science[4][5]

Target Substance
Amyloid protein aggregates[1]

[2]
Lead (Pb²⁺) ions

Mechanism of Action
Fluorescence enhancement

upon binding to fibrils

Formation of a colored chelate

complex with lead ions

Observed Positive Result Shift in fluorescence spectrum
Formation of a pink to scarlet

red color[4]
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The following diagram illustrates the logical workflow for the presumptive testing of lead using

the established sodium rhodizonate method.

Sample Collection Chemical Testing

Result Interpretation
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5% Acetic Acid

Press and lift residue Add Sodium
Rhodizonate Solution Observe Color Change

Pink to Scarlet Red:
Presumptive Positive for Lead

Yes

No Color Change:
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No

Click to download full resolution via product page

Caption: Workflow for the Sodium Rhodizonate Presumptive Test for Lead.

Conclusion
While the user's query centered on the forensic applications of Michler's hydrol, a

comprehensive review of scientific literature indicates that this compound is not used in

forensic science for lead detection or other presumptive tests. The established and scientifically

validated method for the presumptive identification of lead in a forensic context is the sodium

rhodizonate test. This guide has outlined the correct procedure and principles for this test to

provide accurate and actionable information for professionals in the field. It is crucial for

researchers and practitioners to rely on validated and widely accepted methods to ensure the

integrity of forensic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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